Cas no 1344565-68-9 ((2R)-4-2-chloro-5-(trifluoromethyl)phenylbutan-2-amine)

• Product Name: (2R)-4-2-chloro-5-(trifluoromethyl)phenylbutan-2-amine
• CAS No: 1344565-68-9
• MF: C₁₁H₁₃ClF₃N
• MW: 251.675832509995
• CID: 6275224
• PubChem ID: 96396865
• Update Time: 2025-06-08

(2R)-4-2-chloro-5-(trifluoromethyl)phenylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-2-chloro-5-(trifluoromethyl)phenylbutan-2-amine
• 1344565-68-9
• (2R)-4-[2-chloro-5-(trifluoromethyl)phenyl]butan-2-amine
• EN300-1937516

• Inchi： 1S/C11H13ClF3N/c1-7(16)2-3-8-6-9(11(13,14)15)4-5-10(8)12/h4-7H,2-3,16H2,1H3/t7-/m1/s1
• InChI Key： SZYCDXHXJAIOCA-SSDOTTSWSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1CC[C@@H](C)N

Computed Properties

• Exact Mass: 251.0688616g/mol
• Monoisotopic Mass: 251.0688616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on (2R)-4-2-chloro-5-(trifluoromethyl)phenylbutan-2-amine

The Chemical Compound CAS No. 1344565-68-9: (2R)-4-(2-chloro-5-trifluoromethylphenyl)butan-2-amine

The chemical compound CAS No. 1344565-68-9, also known as (2R)-4-(2-chloro-5-trifluoromethylphenyl)butan-2-amine, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique stereochemistry, with the (2R) configuration at the butanamine backbone, and its substituted aromatic ring containing a chlorine atom at position 2 and a trifluoromethyl group at position 5. These structural features confer the compound with distinct chemical and biological properties, making it a valuable molecule for research and development.

Recent studies have highlighted the potential of (2R)-4-(2-chloro-5-trifluoromethylphenyl)butan-2-amine in drug discovery programs targeting various therapeutic areas. For instance, researchers have explored its role as a modulator of G-protein coupled receptors (GPCRs), which are critical in numerous physiological processes. The compound's ability to interact with these receptors has been linked to its potential as an antagonist or agonist in treating conditions such as hypertension, inflammation, and neurodegenerative diseases. Advanced computational modeling techniques have been employed to predict its binding affinity and selectivity profiles, providing valuable insights into its pharmacological properties.

In addition to its pharmacological applications, this compound has also been investigated for its role in agrochemical formulations. Its ability to inhibit key enzymes involved in plant pathogenesis has made it a promising candidate for developing novel pesticides and fungicides. Field trials conducted in controlled environments have demonstrated its efficacy in protecting crops against fungal infections without adverse effects on non-target organisms, suggesting a sustainable approach to agricultural pest management.

The synthesis of (2R)-4-(2-chloro-5-trifluoromethylphenyl)butan-2-amine involves a multi-step process that combines principles of organic synthesis and stereochemistry. Researchers have optimized the reaction conditions to achieve high enantiomeric excess, ensuring the production of the desired (2R) isomer. Key steps include the Friedel-Crafts alkylation of chlorotoluene derivatives followed by reductive amination to form the butanamine backbone. The use of chiral catalysts has further enhanced the stereochemical control during the synthesis process.

From an environmental standpoint, recent studies have assessed the biodegradability and ecotoxicity of this compound. Results indicate that it undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in aquatic environments. Furthermore, acute toxicity tests on aquatic organisms reveal low toxicity levels, aligning with global standards for eco-friendly chemical compounds.

In conclusion, CAS No. 1344565-68-9 represents a versatile and innovative chemical entity with diverse applications across multiple industries. Its unique structure, coupled with cutting-edge research findings, positions it as a valuable tool for advancing scientific discovery and technological innovation.